Cas no 1804854-01-0 (4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1804854-01-0
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4808309
• Update Time: 2025-05-22

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-6-5(13)3(2-11)1-4(12-6)7(9)10/h1,7,13H,2,11H2
• InChI Key： WCAIREBJMZAMOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CN)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine

Comprehensive Guide to 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804854-01-0)

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804854-01-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining aminomethyl, chloro, difluoromethyl, and hydroxy functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The chemical properties of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine make it a valuable intermediate in organic synthesis. Its polar functional groups enhance solubility in various solvents, facilitating its use in multi-step reactions. The presence of both electron-withdrawing (chloro and difluoromethyl) and electron-donating (hydroxy and aminomethyl) groups creates a balanced electronic environment, enabling diverse chemical transformations. This characteristic has drawn attention from medicinal chemists exploring novel heterocyclic compounds for therapeutic applications.

In recent years, 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine has gained prominence in pharmaceutical research, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features resemble those found in several FDA-approved drugs, making it a promising scaffold for drug discovery. Its potential applications in addressing antibiotic resistance and chronic diseases align with current healthcare challenges, positioning it as a compound of significant scientific interest.

The agrochemical industry has also shown growing interest in CAS 1804854-01-0 due to its potential as a building block for novel crop protection agents. With increasing global focus on sustainable agriculture and food security, researchers are exploring pyridine derivatives for their herbicidal and fungicidal properties. The compound's difluoromethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced biological activity and environmental stability.

From a synthetic chemistry perspective, 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine presents interesting challenges and opportunities. The simultaneous presence of multiple functional groups requires careful consideration of protection-deprotection strategies and regioselective reactions. Recent publications have highlighted innovative approaches to modifying this scaffold while preserving its core structure, opening new avenues for structure-activity relationship studies.

The market demand for specialty pyridine derivatives like CAS 1804854-01-0 has been steadily increasing, driven by advancements in precision medicine and green chemistry. Pharmaceutical and agrochemical companies are actively seeking novel chemical entities that can address emerging challenges while meeting stringent environmental regulations. This trend has created opportunities for manufacturers and suppliers specializing in high-purity intermediates and custom synthesis services.

Quality control and analytical characterization of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine are crucial aspects of its commercial and research applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical protocols ensure compliance with Good Manufacturing Practice (GMP) standards when the material is used in pharmaceutical development.

Looking ahead, the scientific community anticipates expanded applications for CAS 1804854-01-0 in material science and catalysis. The compound's unique combination of functional groups may enable its use as a ligand in transition metal complexes or as a building block for functional materials. These potential applications align with current research trends in smart materials and sustainable chemical processes, further enhancing the compound's scientific and commercial value.

For researchers working with 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-hydroxypyridine, proper handling procedures and storage conditions are essential to maintain its stability. While not classified as hazardous under standard conditions, the compound should be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve its chemical integrity and ensure reproducible results in experimental work.

The growing body of literature referencing CAS 1804854-01-0 reflects its importance in contemporary chemical research. Patent databases reveal an increasing number of applications incorporating this pyridine derivative, particularly in areas related to human health and agricultural innovation. As synthetic methodologies continue to advance, we can expect to see more efficient and sustainable routes to this valuable compound, further expanding its utility across multiple scientific disciplines.